Cas no 172507-33-4 (4-(3-Thienyl)benzonitrile)
4-(3-Thienyl)benzonitrile is a heterocyclic aromatic compound featuring a benzonitrile core linked to a thiophene moiety. This structure offers versatility in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. Its electron-rich thienyl group enhances reactivity, making it valuable for cross-coupling reactions and as a building block for advanced molecular architectures.
4-(3-Thienyl)benzonitrile structure
Product Name:4-(3-Thienyl)benzonitrile
CAS No:172507-33-4
MF:C11H7NS
MW:185.244981050491
CID:820718
PubChem ID:24883467
Update Time:2025-06-17
4-(3-Thienyl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(Thiophen-3-yl)benzonitrile
- 4-(3-Thienyl)Benzonitrile
- 4-thiophen-3-ylbenzonitrile
- 4-[3]-thienilbenzonitrile
- 4-[3]Thienyl-benzonitril
- 4-[3]thienyl-benzonitrile
- 4'-thien-3-ylbenzonitrile
- 4-Thien-3-ylbenzonitrile
- 4-Thiophen-3-yl-benzonitrile
- Benzonitrile,4-(3-thienyl)
- AKOS BAR-0363
- SALOR-INT L300659-1EA
- 4-(3-Thienyl)benzonitrile, 97%
- MS-22099
- CS-0268158
- G77939
- DTXSID70399655
- GRAMVGQZHXAXHP-UHFFFAOYSA-N
- MFCD00115000
- EN300-745797
- J-010826
- AKOS004114088
- XGA50733
- SCHEMBL6013341
- 172507-33-4
- 4-(3-Thienyl)benzonitrile
-
- MDL： MFCD00115000
- Inchi： 1S/C11H7NS/c12-7-9-1-3-10(4-2-9)11-5-6-13-8-11/h1-6,8H
- InChI Key： GRAMVGQZHXAXHP-UHFFFAOYSA-N
- SMILES： S1C=CC(=C1)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 185.03000
- Monoisotopic Mass: 185.02992040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.9
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Color/Form: solid
- Melting Point: 87-91 °C (lit.)
- PSA: 52.03000
- LogP: 3.28678
- Solubility: Not determined
4-(3-Thienyl)benzonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H318-H335
- Warning Statement： P261-P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1/PG 3
- WGK Germany：3
- Hazard Category Code： 22-37/38-41
- Safety Instruction： S26
-
Hazardous Material Identification：
- Safety Term：S26-36/37/39
- Risk Phrases：R22
4-(3-Thienyl)benzonitrile Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-(3-Thienyl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 031745-1g |
4-Thiophen-3-yl-benzonitrile |
172507-33-4 | 1g |
￡56.00 | 2022-03-01 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 646520-1G |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 1g |
¥670.62 | 2023-12-01 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 646520-5G |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 97% | 5G |
4806.49 | 2021-05-17 | |
| TRC | T345640-10mg |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T345640-50mg |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 50mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T345640-100mg |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 100mg |
$ 80.00 | 2022-06-02 | ||
| Apollo Scientific | OR939312-1g |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 95% | 1g |
£110.00 | 2023-09-01 | |
| Ambeed | A579892-1g |
4-(Thiophen-3-yl)benzonitrile |
172507-33-4 | 95+% | 1g |
$66.0 | 2024-04-22 | |
| A2B Chem LLC | AF00099-1g |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 97% | 1g |
$220.00 | 2024-04-20 | |
| A2B Chem LLC | AF00099-5g |
4-(3-Thienyl)benzonitrile |
172507-33-4 | 97% | 5g |
$315.00 | 2024-01-03 |
4-(3-Thienyl)benzonitrile Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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